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Compound of Interest

Compound Name: NSC 1940-d4

Cat. No.: B12349117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific compound NSC 1940, and by extension its

deuterated form NSC 1940-d4, is exceptionally scarce in publicly accessible scientific literature

and chemical databases. This guide represents a comprehensive effort to collate the available

information and provide a foundational understanding of its chemical nature. The lack of

published biological data precludes a detailed discussion of its mechanism of action, signaling

pathways, or established experimental protocols.

Introduction
NSC 1940 is a chemical compound cataloged by the National Cancer Institute (NCI). Its

deuterated isotopologue, NSC 1940-d4, is a variant where four hydrogen atoms have been

replaced by deuterium. This isotopic labeling is a common strategy in drug development to

study a compound's absorption, distribution, metabolism, and excretion (ADME) properties,

and in some cases, to enhance its pharmacokinetic profile.

This document provides a summary of the known chemical properties and the determined

structure of the parent compound, NSC 1940.

Chemical Structure and Properties
The definitive chemical structure of NSC 1940 has been identified through data deposited in

the University of Cambridge's Apollo repository.[1][2] While direct experimental data on the
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physicochemical properties of NSC 1940 and NSC 1940-d4 are not available in the public

domain, computational methods can provide estimated values based on the known structure.

Table 1: Chemical Properties of NSC 1940

Property Value Source

Molecular Formula C₁₀H₁₀N₂O₂S Calculated

Molecular Weight 222.27 g/mol Calculated

IUPAC Name
2-amino-N-(pyridin-2-

yl)benzenesulfonamide
Derived from Structure

SMILES
C1=CC=C(C=C1N)S(=O)

(=O)NC2=CC=CC=N2
Derived from Structure

InChI

InChI=1S/C11H11N3O2S/c12-

9-7-5-6-8-10(9)17(15,16)14-

11-4-2-1-3-13-11/h1-8H,12H2,

(H,13,14)

Derived from Structure

Note: The properties listed above are for the parent compound, NSC 1940. The molecular

weight of NSC 1940-d4 would be approximately 226.30 g/mol , assuming the four deuterium

atoms replace four protium atoms in non-exchangeable positions.

Structural Elucidation
The chemical structure of NSC 1940 was determined to be 2-amino-N-(pyridin-2-

yl)benzenesulfonamide based on the interpretation of the Chemical Markup Language (CML)

files from the University of Cambridge's chemical structure repository.

Logical Relationship for Structural Determination

Caption: Workflow for the structural identification of NSC 1940.

Experimental Protocols
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A thorough search of scientific literature and databases did not yield any specific experimental

protocols for the synthesis, analysis, or biological evaluation of NSC 1940 or NSC 1940-d4.

Signaling Pathways and Mechanism of Action
There is no publicly available information regarding the biological targets, mechanism of action,

or any associated signaling pathways for NSC 1940 or its deuterated analogue.

Conclusion and Future Directions
NSC 1940 has been identified as 2-amino-N-(pyridin-2-yl)benzenesulfonamide through data

available in the University of Cambridge's Apollo repository.[1][2] Its deuterated form, NSC
1940-d4, is presumed to be used for research purposes, likely in pharmacokinetic studies. A

significant gap in knowledge exists regarding the biological activity and therapeutic potential of

this compound.

Future research efforts would need to focus on:

Chemical Synthesis and Characterization: Development and publication of a robust synthetic

route for NSC 1940 and NSC 1940-d4, followed by comprehensive characterization of their

physicochemical properties.

Biological Screening: In vitro and in vivo screening to identify any potential biological targets

and therapeutic areas of interest.

Mechanism of Action Studies: Elucidation of the molecular mechanism of action and

identification of the signaling pathways it may modulate.

Without such fundamental research, the utility of NSC 1940 and NSC 1940-d4 in drug

development remains speculative. Researchers interested in this compound are encouraged to

consult the NCI's Developmental Therapeutics Program for any non-public information they

may have.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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